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Compound of Interest

Compound Name: 4-Isobutoxybenzoic acid

Cat. No.: B1348398

For laboratory personnel engaged in research, scientific analysis, and drug development, the
safe handling and disposal of chemical reagents are paramount. This document provides
essential, immediate safety and logistical information for the proper disposal of 4-
Isobutoxybenzoic acid (also known as 4-Isobutylbenzoic acid), ensuring operational safety
and regulatory compliance.

Chemical and Physical Properties

A summary of the key quantitative data for 4-lsobutoxybenzoic acid (CAS: 38861-88-0) is
presented below.

Property Value

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol
Appearance White crystalline solid
Melting Point 105-107°C

Solubilit Slightly soluble in water; soluble in organic
olubility _
solvents like ethanol, methanol, and acetone.[1]

Hazard Identification and Safety Precautions
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According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-Isobutoxybenzoic acid is classified as follows:

» Acute toxicity, Oral (Category 4): Harmful if swallowed.[2]

e Hazardous to the aquatic environment, long-term hazard (Category 3): Harmful to aquatic life
with long lasting effects.[2]

Personal Protective Equipment (PPE):

To ensure personal safety when handling 4-Isobutoxybenzoic acid, the following PPE is
mandatory:

o Eye Protection: Wear chemical safety goggles.
e Hand Protection: Wear chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat or protective clothing. In case of potential for
significant exposure, chemical-resistant boots may be necessary.[3]

» Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood, to
avoid dust inhalation.[3]

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is crucial for the safe and compliant disposal of 4-
Isobutoxybenzoic acid.

o Waste Identification and Segregation:

o All waste containing 4-lsobutoxybenzoic acid, including contaminated consumables
(e.g., weighing paper, gloves, wipes), must be treated as chemical waste.

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

e Containerization:
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o Use a designated, leak-proof, and clearly labeled waste container. The container must be
compatible with acidic solids.

o The label should prominently display the full chemical name ("4-Isobutoxybenzoic acid"
or "4-Isobutylbenzoic acid"), the CAS number (38861-88-0), and the relevant hazard
pictograms (e.g., exclamation mark for acute toxicity).

o Storage of Waste:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary
containment area.

o This storage area should be away from incompatible materials, such as strong oxidizing
agents.

e Arranging for Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal company to
arrange for pickup and disposal.[2]

o Provide the waste disposal company with a complete and accurate description of the
waste, including its composition and hazards.

o All disposal activities must be conducted in strict accordance with local, state, and federal
regulations.[4]

Spill Response Protocol

In the event of a spill, follow these steps to mitigate exposure and ensure proper cleanup.

e Immediate Actions:

[¢]

Evacuate non-essential personnel from the immediate area.

Ensure the area is well-ventilated.

[e]

o

If a significant amount of dust is generated, wear appropriate respiratory protection.
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e Containment and Cleanup:
o For small spills, carefully sweep up the solid material, avoiding dust generation.[3]
o Place the collected material into a designated and labeled hazardous waste container.[3]

o Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning
materials as hazardous waste.

e Reporting:

o Report the spill to your laboratory supervisor and the institutional EHS office, following
your organization's established procedures.

Visual Guides

To further clarify the procedural workflows, the following diagrams are provided.
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Spill Response Workflow for 4-1sobutoxybenzoic Acid
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Caption: A workflow for responding to a spill of 4-lsobutoxybenzoic acid.
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Disposal Decision Process for 4-1sobutoxybenzoic Acid
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Caption: A decision-making process for the disposal of 4-lsobutoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1348398#4-isobutoxybenzoic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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